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Compound of Interest

Compound Name: 4-Chloro-3-methoxybenzoicacid
Cat. No.: B13353778
Get Quote
\ J

Executive Summary & Core Directive

Do not dispose of 4-Chloro-3-methoxybenzoic acid in standard organic waste streams.

Because this compound contains a chlorine substituent on the aromatic ring, it is classified as
Halogenated Organic Waste. Mixing this compound with non-halogenated solvents (e.g.,
acetone, methanol) or general trash violates EPA RCRA standards and poses significant
downstream risks. Standard incineration of chlorinated aromatics at insufficient temperatures
(<1,100°C) can catalyze the formation of polychlorinated dibenzodioxins (PCDDs) and furans.

Immediate Action Required:
e Segregate: Isolate from non-halogenated organics.
e Label: Mark all containers explicitly as "HALOGENATED."

* Neutralize: If in solution, ensure pH is stable (avoid mixing with strong oxidizers).

Chemical Characterization & Hazard Profile[2]
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Effective disposal requires understanding the chemical's intrinsic properties. This compound

acts as a weak acid and a halogen source.

Property

Data

Operational Implication

Chemical Name

4-Chloro-3-methoxybenzoic

Primary identifier for waste

acid tags.
Use for EHS inventory
CAS Number 85740-98-3 o
verification.
Confirms presence of Chlorine
Molecular Formula CsH7CIOs

(C).[1]12][3]

Physical State

Solid (White/Off-white powder)

Dust control measures

required during transfer.

Acidity (pKa)

~3.8 - 4.0 (Predicted)

Incompatible with strong bases

or cyanides.

GHS Hazards

H315 (Skin Irrit.), H319 (Eye
Irrit.), H335 (Resp. Irrit.)

Standard PPE (Nitrile gloves,

safety glasses) required.

Waste Class

Halogenated Organic

CRITICAL: Requires high-

temperature incineration.

The Causality of Segregation

Why do we segregate? The chlorine atom on the benzene ring is the deciding factor.

» Non-Halogenated Waste is often used as fuel blending in cement kilns or standard

incinerators (operating ~850°C).

o Halogenated Waste (like this compound) requires specialized incinerators with secondary

combustion chambers operating >1,100°C and rapid quench systems to prevent the de novo

synthesis of dioxins [1, 2].

» Protocol: If you accidentally mix this compound into a non-halogenated drum, the entire

drum must be re-classified as halogenated, significantly increasing disposal costs and

logistical burden.
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Waste Stream Decision Matrix

The following logic flow dictates the handling of 4-Chloro-3-methoxybenzoic acid based on its
physical state in your workflow.

Waste Generation:
4-Chloro-3-methoxybenzoic acid

Physical State?

Solution

Solid / Powder Dissolved in Solvent

Solvent Type?

Compatible

Container Selection:

Wide-mouth HDPE or Glass Jar

Cross-Contamination Risk

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., MeOH, DMSO)

Labeling:
'Hazardous Waste - Solid' MUST go to Halogenated Stream
Constituent: 4-Chloro-3-methoxybenzoic acid

Combine in:
HALOGENATED Waste Carboy

Final Disposition:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for waste segregation. Note that any solution containing this
compound defaults to the Halogenated waste stream, regardless of the carrier solvent.

Detailed Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Compound)

Applicability: Expired inventory, excess weighing powder, or contaminated solid media.

o Container Selection: Use a clean, compatible wide-mouth jar (HDPE plastic or amber glass).
Do not use metal cans due to potential acidic corrosion over time.

o Transfer: Transfer the solid into the container. Minimize dust generation.[4]
e Labeling:
o Affix a hazardous waste tag.

Check: "Solid"

[e]

Check: "Toxic" and "Irritant".

o

[¢]

Chemical Name: Write full name "4-Chloro-3-methoxybenzoic acid".

[¢]

CAS: 85740-98-3.[1][3][5][6]

» Secondary Containment: Place the jar into a clear plastic bag (zip-lock) before placing it in
the satellite accumulation area (SAA) bin.

Protocol B: Liquid Waste Disposal (Reaction
Mixtures/HPLC Waste)

Applicability: Mother liquors, HPLC effluent, or dissolved reagents.[7]

o Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g., Nitric
Acid) or active metals.

e Stream Selection:
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o CORRECT: Pour into the container marked "HALOGENATED ORGANIC WASTE".

o INCORRECT: Do not pour into "Non-Halogenated" or "Aqueous Acid" containers (unless
the organic content is <1%, which is rare in synthesis).

e Logging: Record the volume and the approximate concentration of the benzoic acid
derivative on the waste log sheet attached to the carboy. This is vital for the disposal facility
to calculate chlorine content.

Spill Response (Immediate Action)

In the event of a spill, rapid containment prevents environmental release.

3. Scoop/Sweep

Dry Powder (Avoid Dust)

4. Double Bag

1. Assess Volume & Hazard Label as Hazardous Waste

2. Don PPE:
Nitrile Gloves, Goggles, Lab Coat

3. Absorb with
Vermiculite or Pads

Liquid/Solution

Click to download full resolution via product page
Figure 2: Workflow for small-scale laboratory spills (<5009).

Neutralization Note: If the spill is a concentrated acidic solution of the compound, you may
lightly sprinkle Sodium Bicarbonate (NaHCOs) over the spill to neutralize acidity before
absorbing. Stop when bubbling ceases.

Regulatory Compliance (USA - RCRA)

While 4-Chloro-3-methoxybenzoic acid is not explicitly listed on the EPA's "P" (Acutely
Hazardous) or "U" (Toxic) lists by name, it is regulated based on its characteristics and
chemical class.

e Waste Coding:
o If the waste is ignitable (due to solvent): DOO1.

o If the waste is corrosive (pH < 2): D002.[8]
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o Halogenated Solvents (F-List): If mixed with spent halogenated solvents (e.g., Methylene
Chloride), it carries FO01/F002 codes [3].[9]

o Generator Status: The mass of this waste counts toward your facility’s monthly hazardous
waste generation totals.

Self-Validating System: Before sealing any waste container, ask: Does this container have a
"Halogenated" label? If yes, the system is valid. If no, and the compound is present, the system
IS compromised.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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